Cas no 56276-06-3 (1H-Indole-1-propanol)

1H-Indole-1-propanol structure
1H-Indole-1-propanol structure
Product Name:1H-Indole-1-propanol
CAS No:56276-06-3
MF:C11H13NO
MW:175.227022886276
CID:349337
PubChem ID:15981606
Update Time:2025-04-19

1H-Indole-1-propanol Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-propanol
    • 3-indol-1-ylpropan-1-ol
    • 3-(1H-indol-1-yl)propan-1-ol
    • DTXSID30580603
    • AKOS013123971
    • 56276-06-3
    • SCHEMBL4992403
    • Inchi: 1S/C11H13NO/c13-9-3-7-12-8-6-10-4-1-2-5-11(10)12/h1-2,4-6,8,13H,3,7,9H2
    • InChI Key: BOXDPPLUKGIQLV-UHFFFAOYSA-N
    • SMILES: OCCCN1C=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 25.2Ų

Experimental Properties

  • PSA: 25.16
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